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Compound of Interest

Compound Name: ENMD-547 (hydrobromide)

Cat. No.: B1671334 Get Quote

Essential Safety and Handling Guide for ENMD-
547 (Hydrobromide)
Topic: Personal Protective Equipment for Handling ENMD-547 (Hydrobromide)

Content Type: Provides essential, immediate safety and logistical information, including

operational and disposal plans. This content provides procedural, step-by-step guidance that

directly answers specific operational questions.

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive safety protocols and logistical plans for handling the

investigational compound ENMD-547 (hydrobromide). Given the cytotoxic potential of similar

investigational drugs, a conservative approach to handling is essential to ensure personnel

safety and prevent environmental contamination.[1][2]

Hazard Communication
While a specific Safety Data Sheet (SDS) for ENMD-547 (hydrobromide) is not publicly

available, it should be treated as a hazardous substance.[3] All personnel must be trained on

the potential hazards, including possible routes of exposure such as inhalation, skin absorption,

and accidental injection.[4]
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to reduce exposure to hazardous drug aerosols and

residues.[5] The following table summarizes the required PPE for various activities involving

ENMD-547 (hydrobromide).

Activity Required Personal Protective Equipment

Compound Reconstitution & Aliquoting

Double chemotherapy-tested gloves, disposable

gown, face shield, and a NIOSH-approved

respirator.[6]

In Vitro Experiments Safety glasses, double gloves, and a lab coat.[4]

Waste Disposal
Two pairs of chemotherapy-tested gloves, an

impermeable gown, and safety glasses.

Spill Cleanup

Tyvek coveralls or gown, shoe covers, splash

goggles, two pairs of chemotherapy-tested

gloves, and a NIOSH-approved respirator.[7][8]

Note: All disposable PPE should not be reused. Reusable PPE must be properly

decontaminated and cleaned after use.[5] Gloves should be changed immediately if they

become damaged or contaminated.[6]

Engineering Controls
All manipulations of ENMD-547 (hydrobromide) that may generate aerosols, such as

weighing, reconstituting, and aliquoting, must be performed in a designated controlled area

with negative pressure, such as a Class II, Type B biological safety cabinet (BSC) that is

exhausted to the outside.[3][9]

Spill Management
Immediate containment and cleanup of spills are crucial to prevent exposure. Spill kits should

be readily available in all areas where the compound is handled.[3]

Spill Cleanup Protocol:
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Alert Personnel: Immediately notify others in the area of the spill.

Don PPE: Put on the appropriate spill cleanup PPE.

Contain the Spill:

Liquids: Cover with an absorbent pad.

Powders: Carefully cover with a damp absorbent pad to avoid generating dust.[8]

Clean the Area:

Use tongs to place any broken glass into a puncture-resistant sharps container.

Place all contaminated absorbent materials into a designated cytotoxic waste bag.

Clean the spill area three times with a detergent solution, followed by a rinse with water.[7]

Dispose of Waste: All contaminated materials, including PPE, must be disposed of as

cytotoxic waste.

Seek Medical Attention: In case of direct skin or eye contact, wash the affected area with

soap and water for at least 15 minutes and seek immediate medical attention.[7]

A visual workflow for the spill cleanup procedure is provided below.
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Caption: Spill Cleanup Workflow for ENMD-547 (hydrobromide).
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Waste Disposal
All materials that come into contact with ENMD-547 (hydrobromide) are considered cytotoxic

waste and must be segregated from other waste streams.[10]

Waste Disposal Plan:

Sharps: Needles, syringes, and other sharps must be placed in a puncture-proof,

appropriately labeled cytotoxic sharps container.[10]

Contaminated Labware: Pipette tips, tubes, and flasks should be disposed of in a

designated, labeled cytotoxic waste container.

PPE: Contaminated gloves, gowns, and other PPE must be placed in a designated cytotoxic

waste bag.[10]

Disposal Method: All cytotoxic waste must be disposed of through high-temperature

incineration by a licensed hazardous waste contractor.[11][12] Waste containers should be

clearly labeled with a cytotoxic symbol.[9]

The following diagram illustrates the waste segregation and disposal process.

Waste Generation
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Caption: Waste Disposal Workflow for ENMD-547 (hydrobromide).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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